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Compound of Interest

Compound Name: beta-Ionone epoxide

Cat. No.: B1235301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Beta-ionone epoxide is a versatile fragrance ingredient valued for its complex olfactory profile,

which is characterized by violet, orris, and powdery notes with a woody nuance.[1][2] Naturally

found in Osmanthus, this compound offers good to moderate stability and performance in a

variety of product applications, including fine fragrances, anti-perspirant deodorants (AP deo),

soaps, and shampoos.[1] This document provides detailed application notes and experimental

protocols for the effective use and evaluation of beta-ionone epoxide in fragrance

formulations.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of beta-ionone epoxide is

essential for its effective application in fragrance formulation.
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Property Value Reference

Chemical Name

4-(2,2,6-Trimethyl-7-

oxabicyclo[4.1.0]hept-1-yl)-3-

buten-2-one

[2][3]

CAS Number 23267-57-4 [2][3]

Molecular Formula C13H20O2 [2][3]

Molecular Weight 208.30 g/mol [3]

Appearance
White to pale yellow crystalline

solid
[2][3][4]

Odor Profile
Violet, orris, powdery, woody,

fruity, sweet, berry
[1][2][3][4]

Odor Strength Medium [3]

Substantivity
Approximately 48 hours on a

blotter
[1][2][3]

Recommended Usage Level
Up to 2.0% in fragrance

concentrate
[2][3]

Flash Point 93.89 °C (201.00 °F) TCC [3]

Solubility
Soluble in alcohol; nearly

insoluble in water
[3][4]

Shelf Life
18 months or longer under

proper storage
[3][4]

Olfactory Profile and Application
Beta-ionone epoxide possesses a multifaceted scent profile that makes it a valuable

component in various fragrance types. Its primary characteristics are a powdery violet and orris

complex, enriched with woody and subtle fruity undertones.[1][3] This profile allows it to be

used as a modifier to enhance floral and woody accords, or as a key component in creating

sophisticated powdery and cosmetic-type fragrances.
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Applications:

Fine Fragrance: Adds a rich, powdery, and elegant character to floral and woody

compositions. It can be used to create a soft, velvety texture in the heart and base of a

perfume.

Personal Care (Soaps, Shampoos, Deodorants): Its good to moderate stability makes it

suitable for rinse-off and leave-on applications.[1] It imparts a clean, powdery, and slightly

floral scent.

Home Care: Can be used in fabric softeners and air fresheners to provide a long-lasting,

pleasant powdery aroma.

Tobacco Flavoring: It has been noted for its significant flavoring effect in various cigarettes.

[5]

Experimental Protocols
Sensory Analysis of Beta-Ionone Epoxide
Objective: To characterize the olfactory profile of beta-ionone epoxide and evaluate its

performance in a fragrance formulation.

Materials:

Beta-ionone epoxide

Ethanol (perfumer's grade)

Fragrance blotters (smelling strips)

Odor-free environment

Panel of trained sensory analysts or consumers

Reference fragrance oil (optional, for comparison)

Protocol: Descriptive Analysis
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Sample Preparation: Prepare a 1% solution of beta-ionone epoxide in ethanol. For a

finished fragrance evaluation, incorporate beta-ionone epoxide at a desired concentration

(e.g., 0.5-2.0%) into a fragrance base.

Evaluation Procedure:

Dip a fragrance blotter into the sample solution, ensuring about 1 cm is submerged.

Allow the ethanol to evaporate for approximately 10-15 seconds.

Present the blotter to the panelist in a well-ventilated, odor-neutral room.

Ask panelists to evaluate the odor at different time intervals (top note: 0-15 min, heart

note: 15 min - 2 hours, base note: >2 hours) to assess the evolution of the scent.

Panelists should rate the intensity of predefined descriptors (e.g., violet, orris, powdery,

woody, fruity, sweet) on a labeled magnitude scale (LMS) or a 10-point intensity scale.

Data Analysis: Analyze the mean intensity scores for each descriptor at the different time

points to create an olfactory profile over time.

Protocol: Triangle Test (Difference Testing)

Objective: To determine if there is a perceivable difference between a standard fragrance

and the same fragrance with the addition of beta-ionone epoxide.

Sample Preparation: Prepare two identical fragrance bases. To one, add a specific

concentration of beta-ionone epoxide. The other will serve as the control.

Procedure:

Present three samples to each panelist: two are identical (either both control or both with

beta-ionone epoxide) and one is different.

Ask panelists to identify the sample that is different from the other two.

Data Analysis: Analyze the number of correct identifications. Statistical tables for triangle

tests can be used to determine if the difference is significant.
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Stability Testing
Objective: To evaluate the stability of beta-ionone epoxide in various product bases under

different environmental conditions.

Materials:

Beta-ionone epoxide

Product bases (e.g., fine fragrance alcohol base, soap noodles, shampoo base)

Climate chambers with controlled temperature and humidity

UV light cabinets

Glass containers for samples

Protocol: Accelerated Stability Testing

Sample Preparation: Incorporate beta-ionone epoxide at a typical usage level into the

selected product bases. Prepare a control sample of each base without the fragrance

ingredient.

Storage Conditions:

Elevated Temperature: Store samples in an oven at a constant temperature (e.g., 40°C or

45°C) for a period of 1, 2, 4, 8, and 12 weeks.

Light Exposure: Expose samples to controlled UV light to simulate exposure to sunlight.

Freeze-Thaw Cycles: Subject samples to alternating cycles of freezing (e.g., -10°C for 24

hours) and thawing (room temperature for 24 hours) for at least three cycles.

Evaluation: At each time point, evaluate the samples for:

Olfactory Changes: Compare the scent of the aged samples to a fresh sample stored in

the dark at room temperature. Note any changes in character or intensity.
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Physical Changes: Observe any changes in color, clarity, viscosity, or pH of the product

base.

Data Analysis: Record all observations in a structured table to track changes over time and

under different conditions.

Substantivity Evaluation
Objective: To measure the longevity of beta-ionone epoxide's scent on a substrate (skin or

fabric).

Materials:

Beta-ionone epoxide solution (1% in ethanol)

Substrate (e.g., fragrance-free cotton swatches, human skin)

Trained sensory panel

Protocol: Substantivity on Fabric

Sample Application: Apply a standardized amount (e.g., 0.1 mL) of the beta-ionone epoxide
solution to a cotton swatch.

Evaluation:

Have panelists evaluate the odor intensity of the swatch at regular intervals (e.g., 1, 4, 8,

24, and 48 hours).

Panelists should rate the intensity on a predefined scale.

Data Analysis: Plot the average odor intensity against time to determine the rate of scent

decay and the overall longevity.

Visualizations
General Olfactory Signal Transduction Pathway
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Experimental Workflow for Fragrance Stability Testing
// Nodes Start [label="Start: Sample Preparation", shape=ellipse, fillcolor="#34A853",

fontcolor="#FFFFFF"]; Incorporate [label="Incorporate Beta-Ionone Epoxide\ninto Product

Bases", fillcolor="#F1F3F4", fontcolor="#202124"]; Bases [label="Fine Fragrance\nSoap

Base\nShampoo Base", shape=record, fillcolor="#FFFFFF", fontcolor="#202124"]; Conditions

[label="Exposure to Stress Conditions", shape=Mdiamond, fillcolor="#EA4335",

fontcolor="#FFFFFF"]; Temp [label="Elevated Temperature\n(e.g., 40°C)", fillcolor="#FBBC05",

fontcolor="#202124"]; Light [label="UV Light Exposure", fillcolor="#FBBC05",

fontcolor="#202124"]; Freeze [label="Freeze-Thaw Cycles", fillcolor="#FBBC05",

fontcolor="#202124"]; Control [label="Control Sample\n(Room Temperature, Dark)",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; Evaluation [label="Periodic Evaluation",

shape=Mdiamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Olfactory [label="Olfactory

Assessment\n(Scent Profile & Intensity)", fillcolor="#F1F3F4", fontcolor="#202124"]; Physical

[label="Physical Assessment\n(Color, Viscosity, pH)", fillcolor="#F1F3F4",

fontcolor="#202124"]; Analysis [label="Data Analysis & Reporting", shape=box,

fillcolor="#5F6368", fontcolor="#FFFFFF"]; End [label="End: Stability Profile", shape=ellipse,

fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Incorporate; Incorporate -> Bases; Bases -> Conditions; Conditions -> Temp;

Conditions -> Light; Conditions -> Freeze; Bases -> Control;

Temp -> Evaluation; Light -> Evaluation; Freeze -> Evaluation; Control -> Evaluation

[style=dashed];

Evaluation -> Olfactory; Evaluation -> Physical; Olfactory -> Analysis; Physical -> Analysis;

Analysis -> End; } endsnippet Caption: Workflow for fragrance stability testing.
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Safety and Regulatory Information
Beta-ionone epoxide is listed as a perfuming agent in cosmetic databases.[3] As with all

fragrance ingredients, it is essential to adhere to the guidelines and standards set by regulatory

bodies such as the International Fragrance Association (IFRA) to ensure safe usage levels in

different consumer product categories. The recommended usage level is up to 2.0% in the

fragrance concentrate.[2][3] For cosmetic products, the use level in the final formula is much

lower, for example, 0.0255%.[3] It is also important to note that beta-ionone epoxide is not

biodegradable.[1]

Conclusion
Beta-ionone epoxide is a valuable and versatile ingredient in the perfumer's palette. Its

distinctive violet, orris, and powdery notes, combined with good performance and moderate

stability, make it suitable for a wide range of applications. By following the detailed protocols for

sensory analysis, stability testing, and substantivity evaluation outlined in this document,

researchers and formulators can effectively incorporate beta-ionone epoxide into their

creations to achieve desired and consistent fragrance profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1235301#application-of-beta-ionone-epoxide-in-
fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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